Cas no 1965304-61-3 (tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate)

• Product Name: tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate
• CAS No: 1965304-61-3
• MF: C₁₂H₂₀N₄O₆
• MW: 316.310402870178
• MDL: MFCD27756608
• CID: 4633343
• PubChem ID: 75485554
• Update Time: 2025-06-14

tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [2-(4-amino-1H-pyrazol-1-yl)ethyl]carbamate oxalate
• tert-Butyl (2-(4-amino-1H-pyrazol-1-yl)ethyl)carbamate oxalate
• AKOS027444662
• oxalic acid; tert-butyl N-[2-(4-amino-1H-pyrazol-1-yl)ethyl]carbamate
• A12226
• CS-0449129
• OXALIC ACID; TERT-BUTYL N-[2-(4-AMINOPYRAZOL-1-YL)ETHYL]CARBAMATE
• tert-Butyl(2-(4-amino-1H-pyrazol-1-yl)ethyl)carbamateoxalate
• AS-71302
• 1965304-61-3
• tert-butyl N-[2-(4-aminopyrazol-1-yl)ethyl]carbamate;oxalic acid
• tert-butyl[2-(4-amino-1H-pyrazol-1-yl)ethyl]carbamateoxalate
• tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate

• MDL： MFCD27756608
• Inchi： 1S/C10H18N4O2.C2H2O4/c1-10(2,3)16-9(15)12-4-5-14-7-8(11)6-13-14;3-1(4)2(5)6/h6-7H,4-5,11H2,1-3H3,(H,12,15);(H,3,4)(H,5,6)
• InChI Key： VQOTXRDCJXLTAE-UHFFFAOYSA-N
• SMILES： O(C(NCCN1C=C(C=N1)N)=O)C(C)(C)C.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 316.13828437g/mol
• Monoisotopic Mass: 316.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Additional information on tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate

Comprehensive Overview of tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate (CAS No. 1965304-61-3)

The compound tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate (CAS No. 1965304-61-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

One of the key features of tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate is its versatility. The presence of both an amino group and a tert-butyl carbamate moiety allows for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability has led to its use in the development of novel small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques require reliable building blocks to accelerate the discovery of new therapeutics. The compound's stability and solubility profile further enhance its utility in these applications, making it a preferred choice for researchers.

Another area of interest is the role of pyrazole derivatives in modulating kinase activity. Kinases are critical targets in oncology and autoimmune diseases, and the 4-amino-1H-pyrazol-1-yl moiety in this compound has shown promise in preliminary studies. This aligns with the growing focus on precision medicine and personalized therapies, where compounds like this can be optimized for specific patient populations.

From a synthetic chemistry perspective, the oxalate salt form of tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate offers improved handling and storage characteristics. The salt form enhances crystallinity and reduces hygroscopicity, which is crucial for maintaining consistency in large-scale production. This aspect is particularly relevant to manufacturers looking to scale up processes while adhering to Good Manufacturing Practices (GMP).

The compound's relevance extends to academic research as well. Universities and research institutions are exploring its potential in chemical biology and target identification. Its ability to serve as a scaffold for structure-activity relationship (SAR) studies makes it a valuable tool for understanding molecular interactions and designing more effective drugs.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic intermediates. tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate is notable for its relatively benign profile compared to more hazardous alternatives. This aligns with the broader industry shift toward sustainable synthesis and reduced waste generation, which are key concerns for modern chemists.

Looking ahead, the compound's potential in drug delivery systems is another exciting avenue. Its structural features could be leveraged to improve the bioavailability of poorly soluble drugs, addressing a common challenge in pharmaceutical development. This is particularly relevant given the rising interest in oral bioavailability enhancement and formulation optimization.

In summary, tert-Butyl 2-(4-amino-1H-pyrazol-1-yl)ethylcarbamate oxalate (CAS No. 1965304-61-3) is a multifaceted compound with broad applicability in drug discovery and development. Its unique chemical properties, combined with its alignment with current research trends, make it a subject of ongoing interest in both industrial and academic settings. As the field of medicinal chemistry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.